2-(1-Prop-2-enoylpiperidin-4-yl)cyclopentane-1-carboxylic acid

• IUPAC Name: 2-(1-prop-2-enoylpiperidin-4-yl)cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C14H21NO3/c1-2-13(16)15-8-6-10(7-9-15)11-4-3-5-12(11)14(17)18/h2,10-12H,1,3-9H2,(H,17,18)
• InChI Key: XITJLORVYDZMSS-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)C2CCCC2C(=O)O
• Molecular Formula: C14H21NO3
• Molecular Weight: 251.32 g/mol

Description

2-(1-Prop-2-enoylpiperidin-4-yl)cyclopentane-1-carboxylic acid, also known as PPC, is a synthetic compound that has been studied for its potential applications in various fields, including medicinal chemistry and drug development.

Scientific Research Applications

Novel Isosteres for Carboxylic Acid

Cyclopentane-1,3-diones, sharing a resemblance in structure to the cyclopentane moiety present in 2-(1-Prop-2-enoylpiperidin-4-yl)cyclopentane-1-carboxylic acid, have been investigated as novel isosteres for the carboxylic acid functional group. These compounds exhibit pKa values similar to carboxylic acids, suggesting their potential utility in drug design as a substitute for carboxylic acid groups. This application is demonstrated through the synthesis of derivatives acting as potent thromboxane A2 receptor antagonists, illustrating the therapeutic potential of such isosteres in medicinal chemistry (Ballatore et al., 2011).

Antagonists for NMDA Receptor

Compounds structurally related to 2-amino-5-phosphonopentanoic acid, which may share functional similarities with 2-(1-Prop-2-enoylpiperidin-4-yl)cyclopentane-1-carboxylic acid, have been synthesized and assessed as competitive antagonists for the N-methyl-D-aspartate (NMDA) receptor. This suggests a potential avenue for research into neuroprotective or neuromodulatory agents, given the critical role of NMDA receptors in neurological functions and disorders (Dappen et al., 2010).

Inhibition of Mycolic Acid Biosynthesis

Methyl esters of cyclopropene analogues, related in their innovative approach to targeting biosynthetic pathways, have been shown to inhibit mycolic acid biosynthesis. This pathway is essential in mycobacterial species, making it a target for antimycobacterial drug development. Such research indicates the potential for cyclopentane derivatives in creating new antimicrobial agents (Hartmann et al., 1994).

Cyclodepsipeptide Synthesis

Cyclodepsipeptides, cyclic compounds containing ester and amide groups, have been synthesized through processes that might be applicable to the synthesis and modification of compounds like 2-(1-Prop-2-enoylpiperidin-4-yl)cyclopentane-1-carboxylic acid. These cyclodepsipeptides possess a range of biological activities, from antitumor to antifungal, highlighting the diverse potential applications of cyclic compounds in drug discovery and development (Pelay-Gimeno et al., 2016).